Cas no 1804246-17-0 (5-(2-Chloropropanoyl)-2-methylphenylacetic acid)

• Product Name: 5-(2-Chloropropanoyl)-2-methylphenylacetic acid
• CAS No: 1804246-17-0
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5007587
• Update Time: 2025-10-25

5-(2-Chloropropanoyl)-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloropropanoyl)-2-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-7-3-4-9(12(16)8(2)13)5-10(7)6-11(14)15/h3-5,8H,6H2,1-2H3,(H,14,15)
• InChI Key： YUQSQEXLIJJMDP-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C)=C(CC(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Additional information on 5-(2-Chloropropanoyl)-2-methylphenylacetic acid

Recent Advances in the Study of 5-(2-Chloropropanoyl)-2-methylphenylacetic acid (CAS: 1804246-17-0)

5-(2-Chloropropanoyl)-2-methylphenylacetic acid (CAS: 1804246-17-0) is a chemical compound that has garnered significant attention in recent pharmaceutical and biochemical research due to its potential applications in drug development and therapeutic interventions. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 5-(2-Chloropropanoyl)-2-methylphenylacetic acid as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). Its unique chemical structure, characterized by the presence of a chloropropanoyl group and a methylphenylacetic acid moiety, allows for selective modulation of cyclooxygenase (COX) enzymes, which are critical targets in inflammation and pain management.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-(2-Chloropropanoyl)-2-methylphenylacetic acid exhibit potent COX-2 inhibitory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a safer alternative for chronic inflammatory conditions.

Another significant development involves the application of 5-(2-Chloropropanoyl)-2-methylphenylacetic acid in the synthesis of prodrugs. A recent patent (WO2023056789) describes its use as a scaffold for designing pH-sensitive prodrugs that target specific tissues, thereby enhancing drug delivery efficiency and minimizing systemic toxicity. This innovation holds promise for treating localized diseases such as rheumatoid arthritis and certain cancers.

Ongoing preclinical trials are further exploring the pharmacokinetic properties of 5-(2-Chloropropanoyl)-2-methylphenylacetic acid. Preliminary data indicate favorable absorption and metabolic stability, although challenges related to bioavailability and formulation optimization remain. Researchers are investigating nanoencapsulation techniques to address these limitations, as reported in a 2024 European Journal of Pharmaceutics and Biopharmaceutics article.

In conclusion, 5-(2-Chloropropanoyl)-2-methylphenylacetic acid (CAS: 1804246-17-0) represents a versatile compound with broad therapeutic potential. Continued research into its derivatives and delivery systems is expected to yield innovative treatments for inflammation, pain, and other medically relevant conditions. Future studies should focus on clinical translation and large-scale synthesis to facilitate commercial development.